Cas no 1261234-02-9 ((R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride)

• Product Name: (R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride
• CAS No: 1261234-02-9
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 2165111
• PubChem ID: 66569907
• Update Time: 2025-06-26

(R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-(4-chloro-benzyloxy)-pyrrolidine hydrochloride
• (R)-3-((4-Chlorobenzyl)oxy)pyrrolidine hydrochloride
• (R)-3-(4-chlorobenzyloxy)pyrrolidine hydrochloride
• (3R)-3-[(4-chlorophenyl)methoxy]pyrrolidine;hydrochloride
• G72273
• 1261234-02-9
• DB-235614
• (R)-3-((4-Chlorobenzyl)oxy)pyrrolidinehydrochloride
• (R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride

• MDL： MFCD18380016
• Inchi： 1S/C11H14ClNO.ClH/c12-10-3-1-9(2-4-10)8-14-11-5-6-13-7-11;/h1-4,11,13H,5-8H2;1H/t11-;/m1./s1
• InChI Key： NQSYWPVXGAHGEU-RFVHGSKJSA-N
• SMILES： ClC1C=CC(=CC=1)CO[C@H]1CNCC1.Cl

Computed Properties

• Exact Mass: 247.0530695g/mol
• Monoisotopic Mass: 247.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on (R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride

Introduction to (R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride (CAS No. 1261234-02-9)

(R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride, identified by its CAS number 1261234-02-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of chiral pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of (R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride features a pyrrolidine ring substituted with a 4-chloro-benzyloxy group and an hydrochloride salt form. The presence of the chiral center at the pyrrolidine ring makes this compound an enantiomer, specifically the (R) configuration, which is crucial in medicinal chemistry as enantiomers can exhibit different pharmacological properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from pyrrolidine scaffolds. Pyrrolidine derivatives have shown promise in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases. The (R)-configuration of this compound is particularly noteworthy as it has been associated with enhanced binding affinity and improved pharmacokinetic profiles in several drug candidates.

One of the most compelling aspects of (R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. The benzyloxy group in this compound can interact with the active site of kinases, potentially modulating their activity. Recent studies have demonstrated that pyrrolidine-based kinase inhibitors can exhibit high selectivity and potency, making them attractive candidates for further development.

Furthermore, the 4-chloro substituent on the benzyloxy group may contribute to the compound's bioavailability and metabolic stability. Chloro-substituted aromatic rings are commonly found in approved drugs due to their ability to enhance lipophilicity and improve oral absorption. This feature makes (R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride a promising candidate for further investigation in preclinical studies.

Recent advancements in computational chemistry and molecular modeling have also facilitated the design of more effective pyrrolidine derivatives. These techniques allow researchers to predict the binding interactions between (R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride and target proteins with high accuracy. This has led to the identification of novel analogs with improved pharmacological properties, including enhanced selectivity and reduced toxicity.

The synthesis of (R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride involves multi-step organic reactions, including chiral resolution or asymmetric synthesis to obtain the desired (R) configuration. The benzyloxy group is typically introduced through nucleophilic substitution reactions, while the hydrochloride salt form is achieved by treating the free base with hydrochloric acid. These synthetic routes have been optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, (R)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride (CAS No. 1261234-02-9) is a versatile compound with significant potential in drug development. Its unique structural features and biological activities make it an attractive candidate for further research in various therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in the discovery of next-generation pharmaceuticals.